Cas no 1327169-49-2 ((2E)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyano-3-(4-methylphenyl)prop-2-enamide)

• Product Name: (2E)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyano-3-(4-methylphenyl)prop-2-enamide
• CAS No: 1327169-49-2
• MF: C₂₀H₁₄ClN₃OS
• MW: 379.862661838531
• CID: 5198076
• Update Time: 2023-08-25

(2E)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyano-3-(4-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyano-3-(4-methylphenyl)prop-2-enamide
• (2E)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyano-3-(4-methylphenyl)acrylamide
• (E)-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-cyano-3-(4-methylphenyl)prop-2-enamide
• STL136332
• 2-Propenamide, N-[4-(4-chlorophenyl)-2-thiazolyl]-2-cyano-3-(4-methylphenyl)-

• Inchi： 1S/C20H14ClN3OS/c1-13-2-4-14(5-3-13)10-16(11-22)19(25)24-20-23-18(12-26-20)15-6-8-17(21)9-7-15/h2-10,12H,1H3,(H,23,24,25)/b16-10+
• InChI Key： RCDSZXUSNLIUHG-MHWRWJLKSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(NC(/C(/C#N)=C/C2C=CC(C)=CC=2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 571
• XLogP3: 5.7
• Topological Polar Surface Area: 94